![molecular formula C8H3BrF3NS B3040467 4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate CAS No. 206559-46-8](/img/structure/B3040467.png)
4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate
Overview
Description
“4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate” is a chemical compound with the CAS Number: 206559-46-8 . It has a molecular weight of 282.08 . The IUPAC name for this compound is 4-bromo-1-isothiocyanato-2-(trifluoromethyl)benzene .
Synthesis Analysis
The synthesis of related compounds involves various strategies, including bromation, esterification, and reactions with different reagents to introduce the trifluoromethyl and isocyanate groups. For instance, the synthesis of brominated liquid crystal materials or antitumor agents illustrates the use of bromination and subsequent reactions to introduce functional groups.
Molecular Structure Analysis
The molecular structure of “4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate” can be determined through crystallography and computational methods .
Chemical Reactions Analysis
This compound participates in various chemical reactions, including cycloadditions, derivatization, and polymerization, due to its active isocyanate group. These reactions enable the synthesis of polymers, derivatives, and other functionalized compounds.
Physical And Chemical Properties Analysis
The physical properties of “4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate” include a boiling point of 130/7mm and a density of 1.67 . The chemical properties, including reactivity and stability, are largely determined by the functional groups present in the molecule.
Scientific Research Applications
- Isothiocyanates, including 4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate, are potent modifiers of thiol groups. Researchers have successfully applied them to study the active site structure of renal (Na⁺ + K⁺)-ATPase .
Modification of Thiol Groups
Synthesis of Benzoxazines
Mechanism of Action
Target of Action
Isothiocyanates, such as 4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate, are potent modifiers of thiol groups . They have been successfully applied in studying the active site structure of renal (Na+ + K+)-ATPase . Very little has been known on interactions of isothiocyanates with myocardial sarcolemmal atpases .
Mode of Action
It is known that isothiocyanates can interact with thiol groups, which are abundant in biological systems . This interaction can lead to changes in the function of proteins and enzymes, potentially affecting a wide range of biological processes .
Biochemical Pathways
Given the compound’s interaction with thiol groups, it may impact pathways involving proteins and enzymes that contain these groups .
Result of Action
Its interaction with thiol groups suggests it could potentially alter the function of proteins and enzymes, leading to a variety of cellular effects .
Action Environment
The action, efficacy, and stability of 4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate can be influenced by various environmental factors. It is also recommended to ensure adequate ventilation when handling the compound, and to avoid dust formation .
Safety and Hazards
properties
IUPAC Name |
4-bromo-1-isothiocyanato-2-(trifluoromethyl)benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrF3NS/c9-5-1-2-7(13-4-14)6(3-5)8(10,11)12/h1-3H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWLIKBAQYRDIID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(F)(F)F)N=C=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrF3NS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50940109 | |
Record name | 4-Bromo-1-isothiocyanato-2-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50940109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(trifluoromethyl)phenyl isothiocyanate | |
CAS RN |
206559-46-8, 186589-12-8 | |
Record name | 4-Bromo-1-isothiocyanato-2-(trifluoromethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=206559-46-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-1-isothiocyanato-2-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50940109 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 206559-46-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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